Cas no 797788-36-4 (5-bromo-8-methoxy-1,6-Naphthyridine-7-carboxylic acid)

• Product Name: 5-bromo-8-methoxy-1,6-Naphthyridine-7-carboxylic acid
• CAS No: 797788-36-4
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 2114930
• Update Time: 2023-11-18

5-bromo-8-methoxy-1,6-Naphthyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-methoxy-1,6-Naphthyridine-7-carboxylic acid
• NMJSECDAYKQFDD-UHFFFAOYSA-N
• 5-bromo-8-methoxy[1,6]naphthyridine-7-carboxylic acid
• CID 86613120
• 1,6-Naphthyridine-7-carboxylic acid, 5-bromo-8-methoxy-

• Inchi： 1S/C10H7BrN2O3/c1-16-8-6-5(3-2-4-12-6)9(11)13-7(8)10(14)15/h2-4H,1H3,(H,14,15)
• InChI Key： NMJSECDAYKQFDD-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=CN=C2C(=C(C(=O)O)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 72.3

Experimental Properties

• Density: 1.739±0.06 g/cm3(Predicted)
• Boiling Point: 454.6±45.0 °C(Predicted)
• pka: 2.48±0.30(Predicted)